Magnesium carbonate basic

• CAS No.: 13717-00-5
• Product Name: Magnesium carbonate basic
• Molecular Formula: MgCO3· nH2O; MgCO3; CMgO3
• Molecular Weight: 84.31 g/mol
• IUPAC Name: magnesium;carbonate
• Standard InChI: InChI=1S/CH2O3.Mg/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• Standard InChIKey: ZLNQQNXFFQJAID-UHFFFAOYSA-L
• SMILES: C(=O)([O-])[O-].[Mg+2]
• Canonical SMILES: C(=O)([O-])[O-].[Mg+2]
• Boiling Point: Decomposes (NIOSH, 2016); Decomposes
• Colorform: Light, bulky, white powde
• Density: 2.96 (NIOSH, 2016); 3.0; Relative density (water = 1): 2.95; 2.96
• Melting Point: 662 °F (Decomposes) (NIOSH, 2016); Decomposes at 350; Mp 350 ° dec.; 990 °C; 662°F (decomposes); 662°F (Decomposes)
• Physical Description: Magnesite appears as white, yellowish, grayish-white or brown crystalline solid or crystalline powder. Density: 3-3.1 g cm-3. An important ore for magnesium. Used in the manufacture of materials capable of withstanding very high temperatures. Sometimes used to produce carbon dioxide.; DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; Odourless, light, white friable masses or as a bulky white powder; WHITE POWDER.; White, odorless, crystalline powder.
• Description: Magnesium carbonate is a magnesium salt with formula CMgO3. Its hydrated forms, particularly the di-, tri-, and tetrahydrates occur as minerals. It has a role as an antacid and a fertilizer. It is a magnesium salt, a carbonate salt and a one-carbon compound.; Magnesium carbonate, also known as magnesite, is a common over the counter remedy for heartburn and upset stomach caused by overproduction of acid in the stomach.; Magnesite appears as white, yellowish, grayish-white or brown crystalline solid or crystalline powder. Density: 3-3.1 g cm-3. An important ore for magnesium. Used in the manufacture of materials capable of withstanding very high temperatures. Sometimes used to produce carbon dioxide.
• Related CAS: 13717-00-5 (magnesite); 7757-69-9 (unspecified magnesium salt)
• Shelf Life: STABLE IN AIR
• Solubility: 0.01 % (NIOSH, 2016); 0.1g/L; Practically insoluble both in water or ethanol; 0.0106 G/100 CC COLD WATER; SOL IN ACID, AQ CARBON DIOXIDE; INSOL IN ACETONE, AMMONIA; Insoluble in alcohol; soluble in acids; Solubility in water, g/100ml at 20 °C: 0.01 (very poor); 0.01%
• Synonyms: anhydrous magnesium carbonate; C.I. 77713; carbonic acid, magnesium salt (1:1), hydrate; CI 77713; E-504; magnesite; magnesite (Mg(CO3)); magnesium carbonate; magnesium carbonate (1:1) hydrate; magnesium carbonate anhydrous; MgCO3.3H2O; nesquehonite
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mmHg (approx)
• PubChem Compound: 11029
• Last Modified: Nov 11 2021